2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide

• IUPAC Name: 2-methyl-N'-(2-naphthalen-1-yloxyacetyl)furan-3-carbohydrazide
• InChI: InChI=1S/C18H16N2O4/c1-12-14(9-10-23-12)18(22)20-19-17(21)11-24-16-8-4-6-13-5-2-3-7-15(13)16/h2-10H,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: WHXYPLBENRMNTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide, also known as MNA-1, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. MNA-1 belongs to the class of furohydrazides, which are known for their diverse pharmacological properties.

Scientific Research Applications

2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In inflammation research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. In neurodegenerative disorder research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been studied for its potential to protect neurons from oxidative stress and neurotoxicity.

Mechanism of Action

The mechanism of action of 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer, inflammation, and neurodegenerative disorders. 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. It has also been found to inhibit the NF-κB pathway, which is involved in the inflammatory response. In addition, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been shown to activate the Nrf2 pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been found to have various biochemical and physiological effects in vitro and in vivo. In cancer research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels that supply tumors with nutrients. In inflammation research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been found to reduce the production of pro-inflammatory cytokines and chemokines, and inhibit the migration of immune cells to the site of inflammation. In neurodegenerative disorder research, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has been shown to protect neurons from oxidative stress and neurotoxicity, and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has several advantages for lab experiments, including its high purity and stability, and its ability to target multiple signaling pathways involved in various diseases. However, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide also has some limitations, including its low solubility in aqueous solutions, which can affect its bioavailability and efficacy. In addition, 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well understood.

Future Directions

There are several future directions for the research on 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide. One direction is to further elucidate its mechanism of action and signaling pathways involved in cancer, inflammation, and neurodegenerative disorders. Another direction is to optimize its pharmacokinetics and toxicity profile, and to study its efficacy in animal models of disease. In addition, future research could explore the potential of 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide as a combination therapy with other drugs or as a drug delivery system. Finally, the development of more efficient synthesis methods for 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide could facilitate its translation into clinical applications.

Synthesis Methods

The synthesis of 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide involves the reaction of 2-methyl-3-furoic acid with thionyl chloride to form 2-methyl-3-furoyl chloride. The resulting compound is then reacted with 1-naphthol in the presence of triethylamine to produce 2-methyl-N'-[(1-naphthyloxy)acetyl]-3-furohydrazide. The synthesis method has been optimized to achieve high yields and purity of the final product.